Taraxeryl acetate
Taraxeryl acetate
Brand Name:
Vulcanchem
CAS No.:
2189-80-2
VCID:
VC0041058
InChI:
InChI=1S/C32H52O2/c1-21(33)34-26-13-17-30(7)22(28(26,4)5)11-15-31(8)23-10-14-29(6)19-18-27(2,3)20-25(29)32(23,9)16-12-24(30)31/h10,22,24-26H,11-20H2,1-9H3/t22-,24+,25+,26-,29-,30-,31-,32+/m0/s1
SMILES:
CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CCC4(C3=CCC5(C4CC(CC5)(C)C)C)C)C)C
Molecular Formula:
C32H52O2
Molecular Weight:
468.8 g/mol
Taraxeryl acetate
CAS No.: 2189-80-2
Reference Standards
VCID: VC0041058
Molecular Formula: C32H52O2
Molecular Weight: 468.8 g/mol
CAS No. | 2189-80-2 |
---|---|
Product Name | Taraxeryl acetate |
Molecular Formula | C32H52O2 |
Molecular Weight | 468.8 g/mol |
IUPAC Name | [(3S,4aR,6aR,6aS,8aR,12aR,14aR,14bR)-4,4,6a,6a,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,8,9,10,12,12a,13,14,14a-tetradecahydropicen-3-yl] acetate |
Standard InChI | InChI=1S/C32H52O2/c1-21(33)34-26-13-17-30(7)22(28(26,4)5)11-15-31(8)23-10-14-29(6)19-18-27(2,3)20-25(29)32(23,9)16-12-24(30)31/h10,22,24-26H,11-20H2,1-9H3/t22-,24+,25+,26-,29-,30-,31-,32+/m0/s1 |
Standard InChIKey | YWJGYBXHXATAQY-BOTWUFHUSA-N |
Isomeric SMILES | CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@@H]5CC(CC[C@@]5(CC=C4[C@@]3(CC[C@H]2C1(C)C)C)C)(C)C)C)C |
SMILES | CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CCC4(C3=CCC5(C4CC(CC5)(C)C)C)C)C)C |
Canonical SMILES | CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CCC4(C3=CCC5(C4CC(CC5)(C)C)C)C)C)C |
Appearance | Powder |
Synonyms | friedoolean-14-en-3-yl acetate taraxerol acetate |
PubChem Compound | 94225 |
Last Modified | Nov 11 2021 |
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